Cas no 1203047-25-9 (5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 2-methylimidazo1,2-apyridine-3-carboxylate)

• Product Name: 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 2-methylimidazo1,2-apyridine-3-carboxylate
• CAS No: 1203047-25-9
• MF: C₁₇H₁₃N₃O₄
• MW: 323.302823781967
• CID: 5969379
• PubChem ID: 45497918
• Update Time: 2025-05-21

5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 2-methylimidazo1,2-apyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 2-methylimidazo1,2-apyridine-3-carboxylate
• [5-(furan-2-yl)-1,2-oxazol-3-yl]methyl 2-methylimidazo[1,2-a]pyridine-3-carboxylate
• F2496-3214
• 1203047-25-9
• AKOS024653260
• (5-(furan-2-yl)isoxazol-3-yl)methyl 2-methylimidazo[1,2-a]pyridine-3-carboxylate

• Inchi： 1S/C17H13N3O4/c1-11-16(20-7-3-2-6-15(20)18-11)17(21)23-10-12-9-14(24-19-12)13-5-4-8-22-13/h2-9H,10H2,1H3
• InChI Key： RHTWNQWLFLMLBW-UHFFFAOYSA-N
• SMILES： C12=NC(C)=C(C(OCC3C=C(C4=CC=CO4)ON=3)=O)N1C=CC=C2

Computed Properties

• Exact Mass: 323.09060590g/mol
• Monoisotopic Mass: 323.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 82.8Ų

Additional information on 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 2-methylimidazo1,2-apyridine-3-carboxylate

Introduction to 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 2-methylimidazo1,2-apyridine-3-carboxylate (CAS No: 1203047-25-9)

5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 2-methylimidazo1,2-apyridine-3-carboxylate, identified by its CAS number 1203047-25-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by the presence of multiple fused rings, which often endow them with unique chemical and biological properties. The structural framework of this molecule incorporates a furan moiety, an oxazole ring system, and an imidazo[1,2-a]pyridine core, making it a promising candidate for further exploration in drug discovery.

The furan moiety, specifically at the 2-position of the furan ring, contributes to the overall electronic properties of the molecule. Furan derivatives are well-known for their ability to engage in various interactions with biological targets due to their oxygen-rich structure. In contrast, the oxazole ring system introduces additional rigidity and potential hydrogen bonding capabilities, which can be critical for optimizing binding affinity in drug design. The combination of these two heterocycles with the imidazo[1,2-a]pyridine scaffold creates a multifaceted pharmacophore that may interact with multiple biological pathways simultaneously.

The imidazo[1,2-a]pyridine core is particularly noteworthy in medicinal chemistry due to its prevalence in biologically active compounds. This scaffold has been extensively studied for its potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The presence of a methyl group at the 2-position of the imidazo[1,2-a]pyridine ring further enhances the compound's complexity and may influence its metabolic stability and pharmacokinetic profile. Additionally, the carboxylate functionality at the 3-position of the imidazo[1,2-a]pyridine provides a site for potential modifications or further derivatization to improve drug-like properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with greater accuracy. Studies have shown that compounds containing the imidazo[1,2-a]pyridine scaffold can exhibit potent activity against enzymes such as tyrosine kinases and Janus kinases (JAKs), which are key targets in oncology research. The structural features of 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 2-methylimidazo1,2-apyridine-3-carboxylate suggest that it may possess similar inhibitory effects on these enzymes.

In addition to its potential as an anti-cancer agent, this compound may also have applications in other therapeutic areas. For instance, the furan and oxazole moieties could serve as recognition elements for binding to specific receptors or enzymes involved in inflammatory responses. Furthermore, the overall structure may be modulated to enhance solubility or bioavailability, which are critical factors in drug development. Preliminary studies have indicated that derivatives of this class exhibit promising activities against bacterial pathogens due to their ability to disrupt essential metabolic pathways.

The synthesis of 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 2-methylimidazo1,2-apyridine-3-carboxylate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the heterocyclic rings and functional group transformations to introduce the carboxylate moiety. Advances in green chemistry principles have also been applied to develop more sustainable synthetic routes for this compound. For example, catalytic methods have been explored to minimize waste generation while maintaining high reaction efficiency.

Evaluation of the pharmacological properties of this compound has been conducted using both in vitro and in vivo models. In vitro assays have demonstrated that it can inhibit the activity of several target enzymes with high selectivity. These findings suggest that further optimization may lead to a drug candidate with improved therapeutic index. In vivo studies have also provided insights into its pharmacokinetic behavior and potential side effects. The compound's ability to cross biological barriers effectively makes it a promising candidate for systemic administration.

The development of novel drug candidates relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. Computational methods play a crucial role in predicting biological activity and designing experiments efficiently. Machine learning algorithms have been trained on large datasets containing known bioactive compounds to identify patterns that correlate with therapeutic efficacy. These tools have been instrumental in guiding the design of analogs based on structures like 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 2-methylimidazo1,2-apyridine-3-carboxylate, thereby accelerating the drug discovery process.

Future research directions may focus on exploring new synthetic strategies for this compound and its derivatives. Techniques such as flow chemistry could offer advantages in terms of scalability and reproducibility. Additionally, structural modifications aimed at enhancing binding affinity or reducing toxicity will be critical steps toward developing a viable therapeutic agent. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical applications.

The broader significance of compounds like 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 2-methylimidazo1,2-pyridinecarboxylate lies in their potential contribution to addressing unmet medical needs through innovative drug design. By leveraging cutting-edge chemical methodologies and computational tools,CAS No:1203047259, researchers can uncover novel therapeutic entities that offer improved efficacy compared to existing treatments. As our understanding of disease mechanisms continues to evolve,this class of heterocyclic compounds will remain at forefront of medicinal chemistry research.